Cas no 802915-53-3 ((R)-Fusarochromanone)

• Product Name: (R)-Fusarochromanone
• CAS No: 802915-53-3
• MF: C₁₅H₂₀N₂O₄
• MW: 292.330304145813
• CID: 5724632
• PubChem ID: 363059
• Update Time: 2025-10-29

(R)-Fusarochromanone Chemical and Physical Properties

Names and Identifiers

• (R)-Fusarochromanone

• Inchi： 1S/C15H20N2O4/c1-15(2)6-11(20)13-12(21-15)4-3-9(14(13)17)10(19)5-8(16)7-18/h3-4,8,18H,5-7,16-17H2,1-2H3/t8-/m1/s1
• InChI Key： COSICWYFCAPPJB-MRVPVSSYSA-N
• SMILES： O1C2C=CC(C(C[C@H](CO)N)=O)=C(C=2C(CC1(C)C)=O)N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 2,2-dimethyl-1-benzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans 2,2-dimethyl-1-benzopyrans

Additional information on (R)-Fusarochromanone

(R)-Fusarochromanone: A Comprehensive Overview

(R)-Fusarochromanone, identified by the CAS number 802915-53-3, is a naturally occurring compound that has garnered significant attention in recent years due to its diverse biological activities and potential applications in various fields, including pharmacology, nutraceuticals, and cosmeceuticals. This compound, derived from fungal sources, belongs to the class of chromanones, which are known for their structural complexity and bioactive properties.

The isolation and characterization of (R)-Fusarochromanone have been extensively studied, with researchers focusing on its stereochemistry, biosynthesis, and pharmacokinetics. Recent advancements in analytical techniques, such as high-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, have enabled precise determination of its molecular structure. The compound exhibits a unique configuration at the chiral center, which is crucial for its biological activity.

One of the most promising aspects of (R)-Fusarochromanone is its anti-inflammatory properties. Studies conducted in both in vitro and in vivo models have demonstrated its ability to inhibit pro-inflammatory cytokines and reduce oxidative stress. These findings suggest potential applications in treating chronic inflammatory diseases such as arthritis, inflammatory bowel disease, and neuroinflammation.

In addition to its anti-inflammatory effects, (R)-Fusarochromanone has shown potent antioxidant activity, making it a valuable candidate for use in skincare products and dietary supplements. Its ability to scavenge free radicals and protect cellular components from oxidative damage aligns with the growing demand for natural antioxidants in the health and wellness industry.

Recent research has also explored the neuroprotective effects of (R)-Fusarochromanone. Preclinical studies indicate that it may enhance cognitive function and protect against neurodegenerative diseases such as Alzheimer's disease by modulating key pathways involved in synaptic plasticity and neurogenesis.

The biosynthesis of (R)-Fusarochromanone has been another area of intense research interest. Scientists have identified the fungal strains responsible for its production and are working on optimizing fermentation conditions to scale up production. This could pave the way for large-scale commercialization of this compound.

Despite its numerous advantages, further studies are needed to fully understand the mechanisms underlying the biological activities of (R)-Fusarochromanone. Collaborative efforts between academia and industry are essential to translate these findings into practical applications that benefit human health.